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Compound of Interest

Compound Name: 5-Hydroxyheptan-2-one

Cat. No.: B15474867

For Researchers, Scientists, and Drug Development Professionals

Introduction

5-Hydroxyheptan-2-one, with the CAS number 37902-41-3, is a bifunctional organic molecule
belonging to the class of hydroxy ketones.[1] These compounds contain both a hydroxyl (-OH)
and a ketone (C=0) functional group, imparting them with a unique reactivity profile that makes
them valuable intermediates in organic synthesis. The presence of both a nucleophilic hydroxyl
group and an electrophilic carbonyl carbon, along with the potential for enolization, allows for a
diverse range of chemical transformations. This guide provides a comprehensive overview of
the known properties, a detailed plausible synthesis protocol, and an exploration of the
potential biological significance of 5-hydroxyheptan-2-one.

Physicochemical Properties

The known physicochemical properties of 5-Hydroxyheptan-2-one are summarized in the
table below. This data is primarily sourced from computational predictions available in public
chemical databases.
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Property Value Source

Molecular Formula C7H1402 PubChem[1]
Molecular Weight 130.18 g/mol PubChem[1]
IUPAC Name 5-hydroxyheptan-2-one PubChem[1]
SMILES CCC(CCC(=0)C)O PubChem([1]

InChl=1S/C7H1402/c1-3-

InChl 7(9)5-4-6(2)8/h7,9H,3-5H2,1- PubChem[1]
2H3
MQRALIJAASQPNT-
InChiKey PubChem[1]
UHFFFAOYSA-N
XLogP3 0.5 PubChem[1]
Topological Polar Surface Area  37.3 A2 PubChem[1]
Hydrogen Bond Donor Count 1 PubChem
Hydrogen Bond Acceptor
2 PubChem
Count
Rotatable Bond Count 4 PubChem

Experimental Protocols

While specific, peer-reviewed experimental protocols for the synthesis of 5-Hydroxyheptan-2-
one are not readily available in the literature, a plausible and well-established method for its
preparation is the Reformatsky reaction. This reaction involves the condensation of an
aldehyde or ketone with an a-halo ester in the presence of zinc metal to form a 3-hydroxy ester.
[2][3][4][5][6] Subsequent hydrolysis and decarboxylation of the resulting ester would yield the
desired y-hydroxy ketone.

Proposed Synthesis via Reformatsky Reaction

This protocol outlines a potential synthetic route to 5-Hydroxyheptan-2-one from propanal and
ethyl 4-bromobutanoate.
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Reaction Scheme:

Propanal + Ethyl 4-bromobutanoate --(1. Zn, THF; 2. H30+)--> Ethyl 5-hydroxyheptanoate --
(H30O+, A)--> 5-Hydroxyheptan-2-one

Materials and Reagents:

e Propanal

o Ethyl 4-bromobutanoate

e Zinc dust (activated)

o Tetrahydrofuran (THF), anhydrous

» Hydrochloric acid (HCI), aqueous solution

e Sodium bicarbonate (NaHCO3), saturated aqueous solution
e Brine (saturated aqueous NaCl solution)

e Magnesium sulfate (MgSO4), anhydrous

o Diethyl ether

o Standard laboratory glassware and equipment (round-bottom flasks, dropping funnel,
condenser, magnetic stirrer, heating mantle, separatory funnel, rotary evaporator)

Procedure:

e Activation of Zinc: Zinc dust is activated by stirring with dilute HCI, followed by washing with
water, ethanol, and diethyl ether, and then dried under vacuum.

» Reaction Setup: A three-necked round-bottom flask equipped with a dropping funnel, a reflux
condenser, and a magnetic stirrer is charged with activated zinc dust and anhydrous THF
under an inert atmosphere (e.g., nitrogen or argon).
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e Initiation: A small amount of a solution of propanal and ethyl 4-bromobutanoate in anhydrous
THF is added to the zinc suspension. The reaction mixture is gently warmed to initiate the
reaction, which is indicated by a slight exotherm and the appearance of a cloudy solution.

» Addition of Reactants: The remaining solution of propanal and ethyl 4-bromobutanoate is
added dropwise from the dropping funnel at a rate that maintains a gentle reflux.

o Reaction Completion: After the addition is complete, the reaction mixture is stirred at reflux
for an additional 1-2 hours to ensure complete consumption of the starting materials.

o Work-up: The reaction mixture is cooled to room temperature and then quenched by the slow
addition of dilute HCI. The aqueous layer is extracted with diethyl ether. The combined
organic extracts are washed with saturated NaHCO3 solution, followed by brine.

e Drying and Concentration: The organic layer is dried over anhydrous MgSO4, filtered, and
the solvent is removed under reduced pressure using a rotary evaporator to yield the crude
ethyl 5-hydroxyheptanoate.

e Hydrolysis and Decarboxylation: The crude ester is then subjected to acidic hydrolysis and
decarboxylation by refluxing with a dilute mineral acid (e.g., HCI or H2SO4). The progress of
the reaction can be monitored by thin-layer chromatography (TLC).

» Final Work-up and Purification: Upon completion, the reaction mixture is cooled, neutralized,
and extracted with a suitable organic solvent. The organic layer is washed, dried, and
concentrated to give the crude 5-Hydroxyheptan-2-one.

Purification and Analysis

« Purification: The crude product can be purified by vacuum distillation or column
chromatography on silica gel.

e Analysis: The identity and purity of the final product can be confirmed by standard analytical
techniques:

o Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H and 13C NMR spectroscopy to
confirm the chemical structure.
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o Mass Spectrometry (MS): To determine the molecular weight and fragmentation pattern.

o Infrared (IR) Spectroscopy: To identify the presence of the hydroxyl (-OH) and carbonyl
(C=0) functional groups.

o Gas Chromatography (GC): To assess the purity of the compound.

Potential Biological Significance

Direct studies on the biological activity of 5-Hydroxyheptan-2-one are scarce in the scientific
literature. However, the biological roles of structurally related aliphatic ketones, such as 2-
heptanone, can provide insights into its potential applications.

2-Heptanone is a naturally occurring compound found in various plants and is also a
pheromone in some insects and mammals.[7] It has been identified as a component of the
alarm pheromone of honeybees and has been shown to act as an anesthetic on pests like wax
moth larvae and Varroa mites.[7][8] This suggests a potential application of related compounds
in pest control.

Furthermore, long-chain aliphatic hydroxy ketones isolated from medicinal plants have been
reported to exhibit a range of biological activities, including anticancer, antimicrobial, and
antioxidant properties.[9] The presence of both a hydroxyl and a ketone group in 5-
Hydroxyheptan-2-one makes it a candidate for investigation into similar biological activities.
Its bifunctional nature could allow for interactions with biological targets such as enzymes and
receptors. Further research is warranted to explore the potential pharmacological and
biological activities of 5-Hydroxyheptan-2-one.

Visualizations
Retrosynthetic Analysis

The following diagram illustrates a plausible retrosynthetic pathway for 5-Hydroxyheptan-2-
one, leading back to simple starting materials.
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Reformatsky Reaction
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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